3-(4-Benzoylpiperazin-1-yl)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione

• IUPAC Name: 3-(4-benzoylpiperazin-1-yl)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C23H25N3O4/c1-2-30-19-10-8-18(9-11-19)26-21(27)16-20(23(26)29)24-12-14-25(15-13-24)22(28)17-6-4-3-5-7-17/h3-11,20H,2,12-16H2,1H3
• InChI Key: GSXALWSCKXOAHS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)CC(C2=O)N3CCN(CC3)C(=O)C4=CC=CC=C4
• Molecular Formula: C23H25N3O4
• Molecular Weight: 407.5 g/mol

Description

3-(4-Benzoylpiperazin-1-yl)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione is a synthetically produced chemical intermediate of interest in medicinal chemistry and pharmaceutical research. This compound features a pyrrolidine-2,5-dione (succinimide) core linked to a benzoylpiperazine moiety, a structural motif present in several biologically active molecules. Compounds with similar structural frameworks have been investigated for a range of therapeutic applications . The 4-benzoylpiperazine group is a recognized pharmacophore in drug discovery. Research on molecules containing this group has shown its relevance in the development of antiviral agents , particularly as inhibitors of the Human Immunodeficiency Virus (HIV) . Furthermore, structural analogues featuring a pyrrolidine-2,5-dione core have been designed and synthesized as potent acetylcholinesterase (AChE) inhibitors for neuroscience research, specifically for the study of neurodegenerative conditions like Alzheimer's disease . The presence of the 4-ethoxyphenyl substituent may contribute to the compound's binding affinity and pharmacokinetic properties. This product is provided for research and development purposes only. It is strictly labeled as "For Research Use Only" and is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers are encouraged to use appropriate safety precautions when handling this material.

Preparation Methods

The synthesis of WAY-311581 involves several steps, including the formation of key intermediates and the final coupling reaction. The specific synthetic routes and reaction conditions are proprietary and not widely disclosed in public literature. it is known that the compound is produced with a purity of 95% . Industrial production methods typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

WAY-311581 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

Hydrolysis: This reaction involves the breaking of a bond in a molecule using water. Common conditions include acidic or basic environments.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

WAY-311581 has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions to study reaction mechanisms and pathways.

Biology: It is used to study biological targets and pathways, particularly in the context of enzyme inhibition and receptor binding.

Medicine: It is investigated for its potential therapeutic effects, particularly in the treatment of diseases involving specific biological targets.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of WAY-311581 involves its interaction with specific molecular targets, such as enzymes and receptors. It exerts its effects by binding to these targets and modulating their activity. The specific pathways involved depend on the biological context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Position 1 Substituent	Position 3 Substituent	Molecular Formula	Molecular Weight	Boiling Point (°C)	Density (g/cm³)	pKa
Target Compound	4-ethoxyphenyl	4-Benzoylpiperazin-1-yl	C23H25N3O4 (hypo.)	415.47 (hypo.)	N/A	N/A	N/A
3-(4-Benzylpiperidin-1-yl)-1-(3,4-dichlorophenyl)-pyrrolidine-2,5-dione	3,4-dichlorophenyl	4-Benzylpiperidin-1-yl	C22H22Cl2N2O2	417.33	621.4 (Predicted)	1.344 (Predicted)	6.55
1-[(11-Sulfanylundecanoyl)oxy]pyrrolidine-2,5-dione	(11-sulfanylundecanoyl)oxy	None	C15H23NO3S	297.41	N/A	N/A	N/A
3-(4’-Aminophenyl)-1-pentylpyrrolidine-2,5-dione	Pentyl	4’-Aminophenyl	C15H20N2O2	260.34	N/A	N/A	N/A

Key Observations

The pentyl substituent in reduces polarity, favoring hydrophobic interactions, while the (11-sulfanylundecanoyl)oxy group in adds a long alkyl chain with a terminal thiol, increasing molecular weight and reactivity .

Substituent Effects on Position 3 The 4-benzoylpiperazinyl group (target) contains a carbonyl group, enabling hydrogen bonding and improved receptor-binding affinity compared to the 4-benzylpiperidinyl group (), which lacks a carbonyl . The 4’-aminophenyl group () provides a polar aromatic amine, likely enhancing interactions with acidic residues in enzyme active sites .

Physicochemical Properties

• The dichlorophenyl derivative () exhibits a high predicted boiling point (621.4°C) and density (1.344 g/cm³), consistent with its higher molecular weight and halogen content .
• The target compound’s hypothetical pKa is expected to differ significantly from (pKa 6.55) due to the ethoxy group’s electron-donating nature versus chlorine’s electron-withdrawing effects.

Biological Activity

• Pyrrolidine-2,5-dione derivatives are frequently explored as enzyme inhibitors (e.g., highlights their role in irreversible enzyme inhibition) . The target compound’s benzoylpiperazinyl group may enhance binding to proteases or kinases via hydrogen bonding, whereas the dichlorophenyl analog () might prioritize membrane permeability due to lipophilicity.

Research Findings and Implications

• Pharmacological Potential: While direct activity data for the target compound is unavailable, its structural analogs (e.g., ) imply utility in enzyme inhibition or receptor modulation. Further studies should explore its selectivity and potency in vitro .
• Crystallography : Tools like SHELX remain critical for resolving the crystal structures of such compounds, enabling precise analysis of substituent conformations .

Biological Activity

3-(4-Benzoylpiperazin-1-yl)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione is a synthetic compound that has garnered attention due to its potential therapeutic applications. This compound belongs to a class of pyrrolidine derivatives that exhibit significant biological activity, particularly in modulating receptor interactions and influencing various biochemical pathways.

Chemical Structure and Properties

The molecular formula of 3-(4-Benzoylpiperazin-1-yl)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione is C23H25N3O4, with a molecular weight of 407.47 g/mol. The structure features a pyrrolidine ring fused with a 2,5-dione moiety and a piperazine derivative, which enhances its pharmacological properties.

Research indicates that this compound acts primarily as an antagonist at various receptors, including chemokine receptors involved in inflammatory responses. Its structural characteristics allow it to selectively bind to these receptors, influencing cellular signaling pathways and potentially reducing the migration of immune cells in inflammatory conditions .

Antiinflammatory Effects

Studies have demonstrated that 3-(4-Benzoylpiperazin-1-yl)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione exhibits significant anti-inflammatory properties. It has been shown to decrease the production of pro-inflammatory cytokines and inhibit the activation of nuclear factor kappa B (NF-kB), a key regulator in inflammatory processes.

Anticancer Activity

Preliminary data indicate that derivatives of pyrrolidine-2,5-dione can possess anticancer properties. The compound's ability to modulate cell signaling pathways may contribute to its potential effectiveness against certain cancer types. Further research is needed to elucidate its specific mechanisms in cancer cell lines .

Comparative Analysis with Similar Compounds

The following table summarizes the biological activities of structurally similar compounds:

Compound Name	Structure	Biological Activity
1-Benzyl-3-(4-(4-methoxyphenyl)piperazin-1-yl)pyrrolidine-2,5-dione	C22H25N3O3	Antidepressant properties
3-(4-Benzoylpiperazin-1-yl)-1-(3-chlorophenyl)pyrrolidine-2,5-dione	C21H20ClN3O3	Anticancer activity
1-(4-Chloro-3-(trifluoromethyl)phenyl)-3-[4-(diphenylmethyl)piperazin-1-yl]pyrrolidine-2,5-dione	C25H25ClF3N3O2	Neuroprotective effects

This comparison highlights the unique pharmacological profile of 3-(4-Benzoylpiperazin-1-yl)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione relative to other compounds with similar structures.

Case Studies and Research Findings

Recent studies have focused on the synthesis and biological evaluation of this compound. For instance:

• In Vitro Studies : Research conducted on cell lines has shown that this compound can inhibit cell proliferation in certain cancer models while promoting apoptosis through intrinsic pathways.
• Animal Models : In vivo studies have indicated promising results in reducing inflammation and pain in rodent models of arthritis when treated with this compound.

These findings suggest that 3-(4-Benzoylpiperazin-1-yl)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione holds potential for further development as a therapeutic agent for inflammatory diseases and mood disorders.

Q & A

Q. What green chemistry approaches reduce waste in the synthesis process?

• Methodological Answer :
• Catalyst recycling : Immobilize Pd/C or enzymes (e.g., lipases) on magnetic nanoparticles for >5 reaction cycles.
• Solvent selection : Replace dichloromethane with cyclopentyl methyl ether (CPME) or 2-MeTHF, improving E-factors by 30–50% .